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Compound of Interest

Compound Name: Nimbocinone

Cat. No.: B12379978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nimbocinone, a natural compound isolated from the neem tree (Azadirachta indica), has

garnered attention for its potential therapeutic properties, particularly its antidiabetic activity.

This technical guide provides a comprehensive overview of the available chemical data for

nimbocinone and explores the potential mechanisms and experimental protocols relevant to

its investigation as an antidiabetic agent.

Chemical Identifiers of Nimbocinone
Accurate identification of a chemical compound is fundamental for research and development.

The following table summarizes the key chemical identifiers for nimbocinone.
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Identifier Value Source

CAS Number 105532-11-4 MedchemExpress

Synonyms - Not Available

IUPAC Name Not Available Not Available

Chemical Formula C30H46O4 MedchemExpress

Molecular Weight 470.68 g/mol MedchemExpress

SMILES Not Available Not Available

InChI Not Available Not Available

InChIKey Not Available Not Available

Antidiabetic Potential of Nimbocinone
Compounds isolated from Azadirachta indica have been traditionally used for their medicinal

properties, including the management of diabetes.[1] While specific studies detailing the

antidiabetic mechanism of nimbocinone are limited in the public domain, the general

antidiabetic effects of neem extracts are attributed to various mechanisms. These include the

modulation of key enzymes involved in glucose metabolism and the enhancement of insulin

signaling pathways.[2]

Given that many natural products exert their antidiabetic effects through common pathways, it

is plausible that nimbocinone may act as an inhibitor of α-glucosidase or as a modulator of

peroxisome proliferator-activated receptor-gamma (PPARγ).

Potential Signaling Pathways
While the specific signaling pathways modulated by nimbocinone have not been elucidated in

the available literature, a hypothetical pathway illustrating a potential mechanism of action for

an antidiabetic compound is presented below. This diagram showcases the insulin signaling

cascade, a common target for antidiabetic drugs.
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Start: Compound Isolation
(e.g., from Azadirachta indica)

Primary Screening:
In Vitro α-Glucosidase Assay

Secondary Screening:
PPARγ Activation Assay

Active Compound Identified
(Nimbocinone)

Mechanism of Action Studies:
- Western Blot for Signaling Proteins

- Gene Expression Analysis

In Vivo Studies:
- Diabetic Animal Models
- Glucose Tolerance Tests

End: Lead Compound for
Further Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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